Cas no 1356111-82-4 (4-Chloro-6-(trifluoromethyl)pyridine-2,3-dicarboxylic acid)

• Product Name: 4-Chloro-6-(trifluoromethyl)pyridine-2,3-dicarboxylic acid
• CAS No: 1356111-82-4
• MF: C₈H₃ClF₃NO₄
• MW: 269.561931848526
• CID: 1086962
• PubChem ID: 73554119
• Update Time: 2025-04-20

4-Chloro-6-(trifluoromethyl)pyridine-2,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(trifluoromethyl)pyridine-2,3-dicarboxylic acid
• 1356111-82-4

• Inchi： 1S/C8H3ClF3NO4/c9-2-1-3(8(10,11)12)13-5(7(16)17)4(2)6(14)15/h1H,(H,14,15)(H,16,17)
• InChI Key： NEKFDRHPBNJWES-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=NC(C(=O)O)=C1C(=O)O

Computed Properties

• Exact Mass: 268.9702698g/mol
• Monoisotopic Mass: 268.9702698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 87.5Ų